4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline

• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(2-pyridin-2-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C22H21N3O3/c26-21(25-11-8-22(9-12-25)27-13-14-28-22)17-15-20(19-7-3-4-10-23-19)24-18-6-2-1-5-16(17)18/h1-7,10,15H,8-9,11-14H2
• InChI Key: UZJNOYAUJGLUJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=N5
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline is a heterocyclic compound featuring a quinoline core substituted at the 2-position with a pyridin-2-yl group and at the 4-position with a 1,4-dioxa-8-azaspiro[4.5]decane carbonyl moiety. This compound is synthesized via multistep reactions, often involving condensation of spirocyclic intermediates with quinoline derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the reaction of 2-pyridin-2-ylquinoline with 1,4-dioxa-8-azaspiro[4.5]decane under specific conditions to form the desired product. The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow systems to ensure efficient and consistent synthesis. The reaction parameters, such as temperature, pressure, and reaction time, are optimized to maximize yield and purity. Additionally, purification techniques, such as recrystallization and chromatography, are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and appropriate nucleophiles or electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce spirocyclic amines.

Scientific Research Applications

4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound is compared to structurally related spirocyclic and quinoline/pyridine-based derivatives (Table 1):

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Key Properties/Applications	Reference
4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline (Target)	C₂₃H₂₁N₃O₃	387.43 (calc.)	Quinoline, pyridinyl, spirocyclic carbonyl	Hypothetical: Enzyme inhibition, receptor binding	-
4a: 2-(4-Chlorobenzylidene)-8-methyl-6,10-bis(4-nitrobenzylidene)-7,9-diphenyl-4-(pyridin-2-yl)-1-thia-4,8-diazaspiro[4.5]decan-3-one	C₄₆H₃₄N₅ClO₅S	803.30	Thiadiazaspiro, nitro, chlorophenyl	High molecular weight, nitro group enhances reactivity
11b: 4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)quinoline-3-carboxylic acid	C₂₀H₂₁N₂O₅	369.39	Quinoline, carboxylic acid, spirocyclic	Potential for salt formation, improved solubility
8-(pyridin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane	C₁₂H₁₆N₂O₂	220.27	Pyridinyl, spirocyclic	Simplified structure, lower steric hindrance
5-{1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl}-4-[(thiophen-2-yl)methyl]morpholin-3-one	C₁₈H₂₃N₃O₅S	417.46	Morpholinone, thiophenyl, spirocyclic carbonyl	Predicted high boiling point (630.6°C)

Key Differences and Implications

Spirocyclic Core Modifications: The target compound’s 1,4-dioxa-8-azaspiro[4.5]decane moiety contrasts with 4a’s thiadiazaspiro ring, which introduces sulfur and alters electronic properties. The sulfur atom in 4a may enhance π-π stacking interactions, while the nitro groups increase electrophilicity .

Functional Group Impact: The carboxylic acid in 11b improves aqueous solubility but may limit membrane permeability compared to the target’s neutral carbonyl group .

Physicochemical Properties: The morpholinone derivative (13) has a predicted density of 1.39 g/cm³ and high boiling point, suggesting thermal stability. The target compound’s properties are likely intermediate between 11b and 4a, balancing solubility and lipophilicity .

Biological Activity

The compound 4-(1,4-Dioxa-8-azaspiro[4.5]dec-8-ylcarbonyl)-2-pyridin-2-ylquinoline is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanism of action, pharmacological properties, and relevant case studies.

Structural Overview

The compound consists of a quinoline moiety linked to a pyridine ring and features a spirocyclic structure. The presence of the 1,4-dioxa unit and the azaspiro framework contributes to its distinct chemical properties, which may influence its biological interactions.

The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes in the body. Research indicates that it may act as a ligand for sigma receptors, particularly σ1 receptors, which are implicated in neuroprotective effects and modulation of neurotransmitter systems . The binding affinity and selectivity for these receptors are crucial for its therapeutic potential.

Pharmacological Properties

Studies have shown that derivatives of compounds containing the 1,4-dioxa-8-azaspiro structure exhibit significant pharmacological activities:

• Anticancer Activity: Some derivatives have demonstrated selective cytotoxicity against cancer cell lines, suggesting potential as anticancer agents. For instance, a related compound showed high accumulation in tumor tissues during PET imaging studies, indicating its utility in tumor imaging and possibly treatment .
• Neuroprotective Effects: The ability to modulate sigma receptors suggests potential neuroprotective properties, which could be beneficial in treating neurodegenerative diseases .

Case Studies

• Tumor Imaging with Radiolabeled Derivatives:
  A study evaluated a radiolabeled derivative of 1,4-dioxa-8-azaspiro[4.5]decane that showed high affinity for σ1 receptors and significant accumulation in tumor xenografts during PET imaging. This highlights the potential for developing imaging agents based on this molecular framework for cancer diagnostics .
• Pharmacokinetics and Biodistribution:
  In vivo studies on related compounds have indicated favorable pharmacokinetic profiles, including good bioavailability and selective distribution to target tissues. These findings support further development into therapeutic agents targeting specific diseases .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Selective cytotoxicity against various cancer cell lines
Neuroprotective	Modulation of sigma receptors; potential in neurodegeneration
Imaging Agent	High accumulation in tumors during PET imaging